Cas no 1897051-52-3 (2-fluoro-5-methanesulfonyl-4-methylbenzoic acid)

• Product Name: 2-fluoro-5-methanesulfonyl-4-methylbenzoic acid
• CAS No: 1897051-52-3
• MF: C₉H₉FO₄S
• MW: 232.228765249252
• MDL: MFCD33020839
• CID: 5655447
• PubChem ID: 117335916
• Update Time: 2025-10-30

2-fluoro-5-methanesulfonyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27712987
• 1897051-52-3
• 2-fluoro-5-methanesulfonyl-4-methylbenzoic acid
• 2-Fluoro-4-methyl-5-methylsulfonylbenzoic acid
• Benzoic acid, 2-fluoro-4-methyl-5-(methylsulfonyl)-

• MDL： MFCD33020839
• Inchi： 1S/C9H9FO4S/c1-5-3-7(10)6(9(11)12)4-8(5)15(2,13)14/h3-4H,1-2H3,(H,11,12)
• InChI Key： ZQXMIAHJZONUKP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)O)C(=CC=1C)F)(=O)=O

Computed Properties

• Exact Mass: 232.02055810g/mol
• Monoisotopic Mass: 232.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 454.7±45.0 °C(Predicted)
• pka: 2.84±0.10(Predicted)

Additional information on 2-fluoro-5-methanesulfonyl-4-methylbenzoic acid

Comprehensive Overview of 2-Fluoro-5-Methanesulfonyl-4-Methylbenzoic Acid (CAS No. 1897051-52-3)

2-Fluoro-5-methanesulfonyl-4-methylbenzoic acid (CAS No. 1897051-52-3) is a fluorinated aromatic carboxylic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its methanesulfonyl and fluoro substituents, has garnered attention due to its unique chemical properties and potential as a building block in drug discovery. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The structural features of 2-fluoro-5-methanesulfonyl-4-methylbenzoic acid make it a versatile intermediate in organic synthesis. The presence of the fluoro group enhances the compound's metabolic stability, while the methanesulfonyl moiety contributes to its electron-withdrawing properties, facilitating nucleophilic substitution reactions. These attributes align with current trends in medicinal chemistry, where fluorinated compounds are prized for their ability to improve pharmacokinetic profiles. Recent studies highlight its utility in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery platforms.

From an industrial perspective, CAS 1897051-52-3 has shown promise in crop protection formulations. Its structural motif appears in patented herbicidal compounds, addressing the growing demand for environmentally benign agrochemicals—a frequently searched topic in sustainable agriculture forums. Analytical methods like HPLC-MS and ¹⁹F-NMR are typically employed for quality control, ensuring compliance with stringent regulatory standards such as REACH and FDA guidelines.

Environmental and safety assessments of 2-fluoro-5-methanesulfonyl-4-methylbenzoic acid indicate favorable biodegradation profiles compared to persistent halogenated analogs. This aspect resonates with the pharmaceutical industry's shift toward "green chemistry" principles, often queried in ESG (Environmental, Social, and Governance) discussions. The compound's low acute toxicity (as per OECD 423 guidelines) further supports its adoption in large-scale applications.

Market analysts note rising procurement inquiries for 1897051-52-3 from contract research organizations (CROs), coinciding with increased R&D investments in targeted therapies. Patent landscapes reveal its incorporation in PROTAC (Proteolysis Targeting Chimeras) technology—an emerging field dominating scientific search trends. Storage recommendations typically suggest inert atmospheres at 2-8°C to maintain stability, a detail crucial for laboratory procurement teams.

In summary, 2-fluoro-5-methanesulfonyl-4-methylbenzoic acid represents a compelling case study in modern specialty chemicals. Its dual applicability in life sciences and material innovation positions it as a compound of interest for researchers investigating fluorinated building blocks or sulfone-containing pharmacophores—keywords frequently appearing in cross-disciplinary literature searches. Continued exploration of its derivatives may unlock novel therapeutic avenues while adhering to evolving sustainability benchmarks.